molecular formula C18H14F3N3O5 B2881048 5-Benzoyl-4-hydroxy-6-(3-nitrophenyl)-4-(trifluoromethyl)-1,3-diazinan-2-one CAS No. 376351-99-4

5-Benzoyl-4-hydroxy-6-(3-nitrophenyl)-4-(trifluoromethyl)-1,3-diazinan-2-one

Cat. No.: B2881048
CAS No.: 376351-99-4
M. Wt: 409.321
InChI Key: DXBNEPDFCBIQJD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

5-Benzoyl-4-hydroxy-6-(3-nitrophenyl)-4-(trifluoromethyl)-1,3-diazinan-2-one is a structurally complex 1,3-diazinan-2-one derivative characterized by three key substituents:

  • 3-Nitrophenyl group at position 6, introducing a strong electron-withdrawing nitro (-NO₂) moiety.
  • Trifluoromethyl (-CF₃) group at position 4, enhancing lipophilicity and metabolic stability.

The compound’s stereochemistry and conformation have likely been resolved using SHELX software, a widely trusted tool for small-molecule crystallography . The nitro group’s electron-deficient nature may influence reactivity, solubility, and intermolecular interactions, distinguishing it from structurally related analogs.

Properties

IUPAC Name

5-benzoyl-4-hydroxy-6-(3-nitrophenyl)-4-(trifluoromethyl)-1,3-diazinan-2-one
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C18H14F3N3O5/c19-18(20,21)17(27)13(15(25)10-5-2-1-3-6-10)14(22-16(26)23-17)11-7-4-8-12(9-11)24(28)29/h1-9,13-14,27H,(H2,22,23,26)
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

DXBNEPDFCBIQJD-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC=C(C=C1)C(=O)C2C(NC(=O)NC2(C(F)(F)F)O)C3=CC(=CC=C3)[N+](=O)[O-]
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C18H14F3N3O5
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

409.3 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Biological Activity

5-Benzoyl-4-hydroxy-6-(3-nitrophenyl)-4-(trifluoromethyl)-1,3-diazinan-2-one, also referred to by its IUPAC name, is a compound of significant interest in medicinal chemistry due to its potential biological activities. This article explores its biological properties, including antimicrobial, anti-inflammatory, and enzyme inhibition activities, supported by relevant data and research findings.

Chemical Structure and Properties

The molecular formula of the compound is C18H14F3N3O5C_{18}H_{14}F_3N_3O_5. Its structure includes a benzoyl group, a hydroxyl group, and a trifluoromethyl moiety, which are critical for its biological activity.

Structural Representation

Property Value
Molecular FormulaC18H14F3N3O5C_{18}H_{14}F_3N_3O_5
IUPAC Name5-benzoyl-4-hydroxy-6-(3-nitrophenyl)-4-(trifluoromethyl)-1,3-diazinan-2-one
SMILES[O-]N+=O
InChI KeyNot provided

Antimicrobial Activity

Research indicates that derivatives of compounds similar to 5-benzoyl-4-hydroxy-6-(3-nitrophenyl)-4-(trifluoromethyl)-1,3-diazinan-2-one exhibit antimicrobial properties. A study on related hydrazinecarboxamide derivatives showed moderate inhibition of acetylcholinesterase (AChE) and butyrylcholinesterase (BuChE), with IC50 values ranging from 27.04 to 106.75 µM for AChE inhibition . This suggests that the compound could potentially serve as a scaffold for developing new antimicrobial agents.

Enzyme Inhibition

The compound's structure suggests potential as an enzyme inhibitor. A related study found that certain trifluoromethylbenzoyl derivatives exhibited significant inhibition against carboxylesterases (CEs), essential enzymes in drug metabolism. The aromaticity and flexibility of the compounds were crucial for their inhibitory activity .

Table 1: Enzyme Inhibition Data

Enzyme IC50 (µM) Comments
Acetylcholinesterase27.04 - 106.75Moderate inhibition
Butyrylcholinesterase58.01 - 277.48Lower potency compared to AChE

Case Studies

  • Study on Related Compounds : A study involving N-alkyl derivatives demonstrated that these compounds displayed antimicrobial activity against Mycobacterium tuberculosis, suggesting that modifications in the side chains can influence biological activity significantly .
  • Inhibition Studies : Another investigation into the structure-activity relationship (SAR) of similar diazinanone derivatives revealed that specific substitutions could enhance their inhibitory effects on various enzymes, indicating a promising pathway for drug development .

Comparison with Similar Compounds

Table 1: Substituent Variations and Key Features

Compound Name R1 (Position 5) R2 (Position 6) Notable Features
Target Compound Benzoyl 3-Nitrophenyl High electron deficiency; potential reactivity with nucleophiles.
5-(4-Chlorobenzoyl)-6-(3-ethoxy-4-hydroxyphenyl)-... 4-Chlorobenzoyl 3-Ethoxy-4-hydroxyphenyl Chlorine increases lipophilicity; ethoxy/hydroxyl groups enhance solubility.
5-Benzoyl-4-hydroxy-6-(4-hydroxyphenyl)-... Benzoyl 4-Hydroxyphenyl Hydroxyl group improves aqueous solubility; polar interactions dominate.

Key Observations:

In contrast, the 4-hydroxyphenyl group in offers electron-donating properties, favoring hydrogen bonding and solubility.

Lipophilicity :

  • The 4-chlorobenzoyl group in increases logP compared to the target compound’s benzoyl group. However, the 3-ethoxy-4-hydroxyphenyl substituent in balances lipophilicity with moderate solubility.
  • The trifluoromethyl group (-CF₃) in all three compounds enhances membrane permeability but may reduce aqueous solubility.

Solubility :

  • The hydroxyl and ethoxy groups in and improve solubility via hydrogen bonding, whereas the nitro group in the target compound likely reduces solubility due to its hydrophobic and electron-deficient nature.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.